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This technical guide provides a detailed exploration of the fundamental chemical properties of
3-Butoxypropionitrile, specifically focusing on its molecular weight and chemical formula.
Designed for researchers, scientists, and professionals in drug development, this document
synthesizes core chemical data with practical insights into its verification and application.

Core Molecular Attributes of 3-Butoxypropionitrile

3-Butoxypropionitrile is a nitrile compound characterized by a butyl ether group. Its precise
molecular structure dictates its physical and chemical behavior, making a thorough
understanding of its formula and weight essential for its application in research and synthesis.

The empirical and molecular formula for 3-Butoxypropionitrile is C7H13NO.[1][2][3][4][5][6]
This formula indicates that each molecule is composed of seven carbon atoms, thirteen
hydrogen atoms, one nitrogen atom, and one oxygen atom. The linear formula, representing
the connectivity of the atoms, is CH3(CH2)sO(CH2)2CN.[1][7]
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Based on this composition, the molecular weight of 3-Butoxypropionitrile is calculated to be
approximately 127.18 g/mol .[1][5][7] Some sources may list a slightly different value, such as
127.19 g/mol , due to variations in the atomic weights used for calculation.[2][8]

Elucidation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
For 3-Butoxypropionitrile (C7H13NO), the calculation is as follows, using the standard atomic
weights of carbon (12.01 g/mol ), hydrogen (1.008 g/mol ), nitrogen (14.01 g/mol ), and oxygen
(16.00 g/mol ):

Carbon (C): 7 atoms x 12.01 g/mol = 84.07 g/mol

Hydrogen (H): 13 atoms x 1.008 g/mol = 13.104 g/mol

Nitrogen (N): 1 atom x 14.01 g/mol = 14.01 g/mol

Oxygen (O): 1 atom x 16.00 g/mol = 16.00 g/mol
Total Molecular Weight = 84.07 + 13.104 + 14.01 + 16.00 = 127.184 g/mol

This calculated value is in agreement with the experimentally determined and supplier-provided
data.

Physicochemical Data Summary

For ease of reference, the key quantitative data for 3-Butoxypropionitrile are summarized in
the table below.
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Property Value Source(s)
CAS Number 6959-71-3 [11[4119]
Molecular Formula C7H13NO [L121[3][4][5][6]
Molecular Weight 127.18 g/mol [L11151[7]

Boiling Point 210 °C (lit.) [3]

Density 0.925 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.421 (lit.)

Experimental Verification of Molecular Weight: Mass
Spectrometry

In a laboratory setting, the molecular weight of a compound like 3-Butoxypropionitrile is
authoritatively verified using mass spectrometry. This analytical technique measures the mass-
to-charge ratio (m/z) of ionized molecules, providing a highly accurate determination of the
molecular weight.

Causality in Experimental Design

The choice of ionization technique is critical for the successful analysis of 3-
Butoxypropionitrile. Electron lonization (El) is a common and effective method for this type of
molecule. El involves bombarding the sample with high-energy electrons, which causes the
molecule to lose an electron and form a positively charged molecular ion (M*+). The m/z of this
molecular ion directly corresponds to the molecular weight of the compound.

Step-by-Step Protocol for Mass Spectrometry Analysis

o Sample Preparation: A dilute solution of 3-Butoxypropionitrile is prepared in a volatile
organic solvent, such as methanol or acetonitrile.

e Introduction: The sample is introduced into the mass spectrometer, typically via direct
injection or through a gas chromatograph (GC) for separation from any impurities.
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« lonization: The sample molecules are vaporized and then enter the ionization chamber
where they are bombarded with a beam of electrons, leading to the formation of the
molecular ion (M*) and various fragment ions.

o Acceleration: The newly formed ions are accelerated by an electric field into the mass
analyzer.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a
magnetic or electric field.

o Detection: The separated ions are detected, and a signal is generated for each ion,
proportional to its abundance.

o Data Interpretation: The resulting mass spectrum is a plot of ion abundance versus m/z. The
peak with the highest m/z value typically represents the molecular ion, confirming the
molecular weight of 3-Butoxypropionitrile.

Visualization of the Mass Spectrometry Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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